Nitric Acid

• IUPAC Name: nitric acid
• InChI: InChI=1S/HNO3/c2-1(3)4/h(H,2,3,4)
• InChI Key: GRYLNZFGIOXLOG-UHFFFAOYSA-N
• Canonical SMILES: [N+](=O)(O)[O-]
• Molecular Formula: HNO3
• DSSTOX Substance ID: DTXSID5029685
• Molecular Weight: 63.013 g/mol
• Physical Description: Nitric acid, red fuming appears as a pale yellow to reddish brown liquid generating red-brown fumes and having a suffocating odor. Very toxic by inhalation. Corrosive to metals or tissue. Prolonged exposure to low concentrations or short term exposure to high concentrations may result in adverse health effects. Rate of onset: Immediate Persistence: Hours - days Odor threshold: ~1 ppm Source/use/other hazard: Used in many industries; Very corrosive to skin/mucous membranes as well as metals & other materials., Liquid; Pellets or Large Crystals, Liquid, Colorless, yellow, or red, fuming liquid with an acrid, suffocating odor. [Note: Often used in an aqueous solution. Fuming nitric acid is concentrated nitric acid that contains dissolved nitrogen dioxide.]; [NIOSH], COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR., Colorless, yellow, or red, fuming liquid with an acrid, suffocating odor., Colorless, yellow, or red, fuming liquid with an acrid, suffocating odor. [Note: Often used in an aqueous solution. Fuming nitric acid is concentrated nitric acid that contains dissolved nitrogen dioxide.]
• Boiling Point: 181 °F at 760 mmHg (NIOSH, 2023), 83 °C, 121 °C, 181 °F
• Solubility: Miscible (NIOSH, 2023), Very soluble in water, Miscible with water, Solubility in water at 20 °C: miscible, Miscible
• Density: 1.5 at 77 °F (NIOSH, 2023) - Denser than water; will sink, 1.5129 g/cu cm at 20 °C, Fuming nitric acid is concentrated nitric acid that contains dissolved nitrogen dioxide. The density and vapor pressure of such solutions increase with the percentage of nitrogen dioxide present., Relative density (water = 1): 1.4, 1.5, (77 °F): 1.50
• Vapor Density: Relative vapor density (air = 1): 2.2
• Vapor Pressure: 48 mmHg (NIOSH, 2023), 63.1 [mmHg], 63.1 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 6.4, 48 mmHg
• Impurities: LESS THAN 0.5% BY WT IN TOTAL CHLORIDES, SULFATE, ARSENIC, HEAVY METALS, AND IRON
• Color/Form: Transparent, colorless, or yellowish, fuming, hygroscopic, corrosive liquid, Colorless, yellow, or red fuming liquid., Concentrated nitric acid is a colorless to yellow liquid., Forms white, monoclinic crystals
• CAS No.: 7697-37-2, 10361-80-5, 78989-43-2
• Melting Point: -44 °F (NIOSH, 2023), -41.6 °C, The freezing point curve for aqueous solutions of nitric acid has two maxima corresponding to melting points for the two hydrates of nitric acid: the monohydrate (77.77 wt% acid) at -37.62 °C and the trihydrate (58.83 wt% acid) at -18.47 °C. Local minima occur at 32, 71, and 91 wt % acid., -44 °F

Description

Historical Context of Nitric Acid in Industrial and Scientific Development

The discovery of this compound is often credited to the 13th-century alchemist Jabir ibn Hayyan (Geber), who synthesized it by heating potassium nitrate (B79036) (saltpeter) and vitriol (sulfuric acid). alliancechemical.com Early alchemists were intrigued by its ability to dissolve most metals, a property that was both mysterious and highly valuable. alliancechemical.com The first clear European recipe for its preparation appeared around 1300 in the treatise Liber de inventione veritatis. illinois.edu

Significant advancements in the 18th and 19th centuries transformed this compound from an alchemical curiosity into an industrial staple. alliancechemical.com In 1776, Antoine-Laurent Lavoisier demonstrated that it contained oxygen, and in 1816, Joseph-Louis Gay-Lussac and Claude-Louis Berthollet established its chemical composition. britannica.com The development of the Ostwald process in 1901 by German chemist Wilhelm Ostwald revolutionized its production, making large-scale manufacturing economically viable. alliancechemical.combritannica.comwikipedia.org This process, which involves the catalytic oxidation of ammonia (B1221849), remains the primary method for producing this compound today. britannica.comwikipedia.org

Scope and Significance of this compound Research in Modern Chemistry

This compound continues to be a subject of intense research and a vital component in modern chemistry. Its primary industrial application is in the production of fertilizers, such as ammonium (B1175870) nitrate, which accounts for a significant portion of its annual production. wikipedia.orgbritannica.com It is also indispensable in the manufacturing of explosives like nitroglycerin and trinitrotoluene (TNT). wikipedia.orgalliancechemical.combritannica.com

Beyond these large-scale uses, this compound is a crucial reagent in organic and inorganic synthesis. In organic chemistry, it is the primary reagent for nitration, the process of adding a nitro group to an organic molecule. wikipedia.orgnumberanalytics.com This reaction is fundamental for creating a wide range of compounds, including pharmaceuticals and dyes. numberanalytics.com In inorganic chemistry, it is used to synthesize nitrate salts and is a powerful oxidizing agent. wikipedia.org Its ability to dissolve metals makes it valuable in metallurgy for processes like metal etching and refining precious metals. alliancechemical.compostapplescientific.compostapplescientific.com Current research focuses on developing greener production methods and expanding its applications in sustainable technologies and advanced materials science. alliancechemical.comdecachem.com

Advanced Synthesis Methodologies for Nitric Acid

Industrial-Scale Production: Evolution of the Ostwald Process

The Ostwald process, developed by Wilhelm Ostwald in 1902, remains the primary method for the industrial production of nitric acid. byjus.comtestbook.com It has undergone significant evolution to improve efficiency and reduce its environmental impact. fertechinform.orgadvancedsciencenews.com The process fundamentally involves the catalytic oxidation of ammonia (B1221849), followed by the oxidation of the resulting nitric oxide and subsequent absorption in water. byjus.comwikipedia.orgchemicalnote.com

Catalytic Oxidation of Ammonia in this compound Production

The initial and most critical step in the Ostwald process is the catalytic oxidation of ammonia (NH₃) with oxygen (O₂) to produce nitric oxide (NO) and water (H₂O). wikipedia.orgvedantu.com This highly exothermic reaction is typically carried out at temperatures around 800-950°C and pressures ranging from 4 to 10 atmospheres. wikipedia.orgchemeurope.com

Catalysts: The most common catalyst is a platinum-rhodium gauze, with rhodium added to increase strength and the yield of nitric oxide. numberanalytics.comwikipedia.org Research continues into new catalyst materials to improve performance and reduce costs, including perovskite-based catalysts, transition metal oxides, and zeolite-based catalysts. numberanalytics.com Bimetallic and multifunctional catalysts, such as platinum-palladium, are also being developed to enhance activity and selectivity. numberanalytics.com

Reaction Conditions: Optimization of reaction conditions is crucial to maximize the yield of nitric oxide and minimize side reactions that produce less desirable products like nitrous oxide (N₂O) and nitrogen (N₂). byjus.comwikipedia.org The trend in modern plants is toward medium or high-pressure processes to enhance reaction rates and facilitate subsequent absorption steps. fertechinform.org

Absorption Processes and Efficiency Optimization in this compound Manufacturing

Following the catalytic oxidation of ammonia, the hot nitric oxide gas is cooled and then further oxidized with air to form nitrogen dioxide (NO₂). byjus.comchemicalnote.com This nitrogen dioxide is then absorbed in water in an absorption tower to produce this compound. chemicalnote.comunacademy.com

Process Intensification: Research into process intensification aims to combine reaction and separation steps to improve efficiency and reduce costs. numberanalytics.com This includes techniques like simultaneous reaction and absorption and catalytic distillation. numberanalytics.com The use of ozone to oxidize nitrogen oxides to more soluble forms is another area of investigation to enhance absorption and increase this compound yield. researchgate.net

Emission Control Technologies in this compound Synthesis Plants

A significant environmental concern in this compound production is the emission of nitrogen oxides (NOx) and nitrous oxide (N₂O), a potent greenhouse gas. decachem.comthyssenkrupp.com Consequently, the development and implementation of effective emission control technologies are paramount.

NOx Abatement: Selective Catalytic Reduction (SCR) is a widely used technology to reduce NOx emissions. In this process, ammonia is used as a reducing agent to convert NOx to nitrogen and water over a catalyst. mdpi.com

N₂O Abatement: Several technologies are available for the abatement of N₂O emissions. mdpi.com These can be categorized as:

Primary measures: Modifying the catalyst and reaction conditions during ammonia oxidation to minimize N₂O formation.

Secondary measures: Decomposing N₂O in the process gas stream after the ammonia converter. This often involves installing a catalyst that specifically targets N₂O decomposition at high temperatures. calyxglobal.com

Tertiary measures: Treating the tail gas after the absorption tower to remove N₂O. calyxglobal.com This can involve catalytic reduction or thermal decomposition. mdpi.com

The EnviNOx® process is a commercially successful example that combines N₂O and NOx abatement, achieving removal rates of 98-99% for N₂O. thyssenkrupp.com Non-Selective Catalytic Reduction (NSCR) is another technology that can reduce both NOx and N₂O emissions. epa.gov

Green Chemistry Approaches to this compound Synthesis

In response to the high energy consumption and greenhouse gas emissions associated with the conventional Ostwald process, researchers are actively exploring "green" synthesis routes that are more sustainable and environmentally friendly. decachem.comeurekalert.orgnih.gov

Electrochemical Synthesis of this compound from Air and Ammonia

Electrochemical methods offer a promising alternative for this compound production, potentially using renewable electricity to drive the reactions under mild conditions. decachem.comeurekalert.org

From Air: One approach involves the direct electrochemical conversion of nitrogen (N₂) and oxygen (O₂) from the air into this compound. dicp.ac.cn Research has demonstrated the feasibility of this process, although the efficiency is still a challenge. eurekalert.orgdicp.ac.cn For instance, one study reported a Faradaic efficiency of 25.37% for this compound production at the cathode. dicp.ac.cn Another strategy involves the electrocatalytic oxidation of N₂ in the air to this compound using a platinum foil catalyst. eurekalert.orgoup.com

From Ammonia: Electrochemical oxidation of ammonia to produce this compound is also being investigated. This method could potentially be integrated with sustainable ammonia production from renewable sources. decachem.comnih.gov

Sustainable Production of this compound via Plasma Electrolytic Systems

Plasma-based nitrogen fixation represents a significant departure from traditional methods. mdpi.com These systems use plasma to activate nitrogen and oxygen from the air to form nitric oxide, which is then converted to this compound. mdpi.comnih.gov

Plasma Electrolysis: A plasma electrolytic system can be used to selectively synthesize this compound or ammonia from the air by regulating the electrolyte. figshare.comacs.org In one study, generating a plasma in an acidic solution (0.1 M HCl) resulted in the formation of this compound with high selectivity. figshare.com This method offers the potential for decentralized and modular production of this compound using renewable energy. mdpi.comfigshare.com Recent advancements in high-power microwave plasma technology are being explored to scale up production while maintaining competitive energy consumption. mdpi.com

Waste Utilization and By-product Recycling in this compound Pathways

The production of this compound, while essential for many industries, generates by-products and waste streams that require effective management to minimize environmental impact and improve economic viability. Modern approaches focus on a circular economy model, transforming waste into valuable products and recycling by-products back into the production loop.

A significant by-product in certain chemical processes, such as the manufacturing of adipic acid through the oxidation of cyclohexanol-cyclohexanone, is nitrous oxide (N2O), a potent greenhouse gas. europa.eu Innovative thermal conversion processes are being developed to convert this N2O into nitric oxide (NO), which can then be recovered as this compound and recycled back into the production of adipic acid. europa.eu This process involves preheating the N2O effluent and then rapidly heating it in a natural gas burner, followed by conversion in a plug flow reactor and quenching to preserve the nitric oxide formed. europa.eu

Another key area of waste utilization is the recycling of spent acids from various industrial applications. For instance, in the steel industry, this compound is used for pickling stainless steel to remove surface oxides. europa.eu The resulting waste acid, contaminated with metals, can be treated using electrodialysis. europa.eu This membrane filtration process uses an electric field and ion-selective membranes to separate and concentrate the this compound from the waste stream, allowing it to be reused in the pickling process. europa.eu This significantly reduces the discharge of nitrate-nitrogen into water bodies. europa.eu Similarly, this compound waste from the production of bleaching earth can be neutralized with ammonia to produce ammonium (B1175870) nitrate (B79036), a valuable fertilizer. researchgate.net

The concept of a nitrogen circular economy is gaining traction, with research focusing on converting harmful nitrogen-containing waste gases back into valuable chemicals. washu.edusciencedaily.com A notable development is an electrochemical process that converts nitric oxide (NO), a toxic gas and a component of acid rain, into high-purity, concentrated this compound. washu.edusciencedaily.com This technology is particularly relevant for industries like mining, where large quantities of this compound are used, leading to significant NO emissions. washu.edusciencedaily.com The process utilizes a low-cost carbon-based catalyst for NO oxidation and can be operated at near-ambient conditions, offering a sustainable on-site recycling solution. washu.edusciencedaily.com

Furthermore, advancements in catalyst technology and process design aim to minimize waste generation at the source. This includes the reprocessing of spent oxidation catalysts, where precious metals are recovered and reused. productstewardship.eu In the context of the Ostwald process, by-products like nitric oxide (NO) that are formed during the absorption stage can be fully utilized through a recycle stream, effectively eliminating by-products. mdpi.com

The table below summarizes various waste utilization and by-product recycling pathways in this compound production, highlighting the source of the waste, the technology used for recycling, and the final product obtained.

Waste/By-product Source	Recycling/Utilization Technology	Recycled/Value-Added Product
Adipic acid production	Thermal conversion of N2O	This compound europa.eu
Stainless steel pickling	Electrodialysis of spent acid	This compound europa.eu
Bleaching earth production	Neutralization with ammonia	Ammonium nitrate fertilizer researchgate.net
Mining and industrial emissions	Electrochemical oxidation of NO	This compound washu.edusciencedaily.com
This compound production (Ostwald process)	Catalyst reprocessing	Recovered precious metals productstewardship.eu
This compound production (Ostwald process)	Recycle stream	Full utilization of NO mdpi.com
Nuclear fuel cycle facilities	Scrubbing of NOx gases	Dilute this compound iaea.org
Sample digestion in laboratories	Sub-boiling distillation	Purified this compound

These examples underscore a clear trend towards integrating circular economy principles into this compound production and use. By viewing waste streams as potential resources, industries can reduce their environmental footprint, improve resource efficiency, and create more sustainable manufacturing pathways. decachem.com

Nitric Acid in Complex Chemical Reactions and Reaction Mechanisms

Electrophilic Aromatic Nitration Mechanisms with Nitric Acid

Electrophilic aromatic nitration is a fundamental process for introducing a nitro group (-NO₂) onto an aromatic ring. numberanalytics.comunacademy.com This reaction is a cornerstone of industrial chemistry, providing key intermediates for the synthesis of dyes, pharmaceuticals, and explosives. byjus.comtestbook.com The mechanism typically proceeds via an electrophilic aromatic substitution (EAS) pathway, where the highly reactive nitronium ion (NO₂⁺) acts as the electrophile. numberanalytics.comnumberanalytics.com

The key electrophile in most aromatic nitration reactions is the nitronium ion (NO₂⁺). numberanalytics.comtestbook.com This cation is generally formed in situ from this compound, often with the aid of a stronger acid. numberanalytics.com The most common method involves mixing concentrated this compound with concentrated sulfuric acid. wikipedia.orgvedantu.com In this mixture, sulfuric acid, being the stronger acid, protonates the this compound. byjus.comtestbook.com This protonated this compound then loses a molecule of water to generate the highly electrophilic nitronium ion. byjus.comwikipedia.orgperiodicchemistry.com

Once formed, the nitronium ion is a potent electrophile due to the positive charge on the nitrogen atom. testbook.comwikipedia.org It attacks the electron-rich π system of an aromatic ring, such as benzene (B151609), in the rate-determining step of the reaction. masterorganicchemistry.com This attack forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex. numberanalytics.commasterorganicchemistry.com In the final, rapid step, a weak base (like H₂O or HSO₄⁻) removes a proton from the carbon atom bearing the nitro group, restoring the aromaticity of the ring and yielding the nitroaromatic product. testbook.commasterorganicchemistry.com

Historically, the existence of the nitronium ion was confirmed through Raman spectroscopy, which detected its characteristic symmetric stretch in nitrating mixtures. wikipedia.org Pioneering mechanistic studies by chemists like Christopher Ingold and George A. Olah were crucial in establishing the role of the nitronium ion as the reactive species in electrophilic nitration. masterorganicchemistry.com

While this compound alone can nitrate (B79036) highly activated aromatic rings, its reaction with less reactive substrates like benzene is slow. masterorganicchemistry.com The addition of a co-reagent, most commonly concentrated sulfuric acid, dramatically increases the reaction rate. periodicchemistry.commasterorganicchemistry.com Sulfuric acid serves two primary roles: it acts as a catalyst to generate the highly reactive nitronium ion electrophile and as a dehydrating agent, absorbing the water produced during the reaction, which shifts the equilibrium towards the formation of more nitronium ions. testbook.comnumberanalytics.com

The concentration of sulfuric acid has a profound impact on the kinetics of the reaction. researchgate.netutwente.nl The reaction rate can increase by several orders of magnitude as the concentration of sulfuric acid increases from 50% to 80% by weight. utwente.nl This is because a higher concentration of sulfuric acid leads to a greater concentration of the active nitronium ion. beilstein-journals.orgnih.gov However, at very high concentrations (around 90% H₂SO₄), the rate of nitration for some compounds unexpectedly reaches a maximum and then decreases. utwente.nl

Co-reagents also influence the selectivity of the nitration reaction, particularly the distribution of isomers (ortho, meta, para). nih.gov In the nitration of toluene, for example, the ratio of isomers can change with varying amounts of this compound. beilstein-journals.org For the nitration of nitrobenzene, higher sulfuric acid concentrations can enhance the solubility of the substrate in the acid phase but also increase the viscosity, which adds to mass transfer resistance. nih.gov Lowering the reaction temperature can also affect selectivity, for instance, by reducing the formation of the p-dinitrobenzene isomer. nih.gov The choice of co-reagent and reaction conditions allows for the control of both the speed of the reaction and the specific products formed. beilstein-journals.orgdicp.ac.cn

Effect of Sulfuric Acid Concentration on Nitration

H₂SO₄ Concentration	Effect on Reaction Rate	Primary Role	Influence on Selectivity
Low to Moderate (e.g., <70%)	Slower reaction rate	Catalyst for NO₂⁺ formation	Can favor specific isomer formation depending on substrate
High (e.g., 70-90%)	Significantly increased reaction rate utwente.nl	Maximizes NO₂⁺ concentration, acts as dehydrating agent testbook.com	Can alter isomer ratios due to changes in reaction environment and kinetics nih.gov
Very High (e.g., >90%)	Rate may decrease after reaching a maximum utwente.nl	Complex effects on activity of reacting species	Influences product distribution, can suppress certain byproducts nih.gov

While nitration is often associated with concentrated acids, the reaction can also occur in dilute this compound, particularly with reactive substrates like phenols. nih.govpw.edu.pl In these cases, the mechanism can be more complex and may involve nitrosation as a key intermediate step. nih.govplos.org

In dilute aqueous this compound, nitrous acid (HNO₂) can be formed through the reduction of this compound by easily oxidizable substrates, such as phenols or their derivatives. nih.govplos.org This in situ generated nitrous acid can then act as a nitrosating agent, introducing a nitroso group (-NO) onto the aromatic ring to form a nitrosophenol. nih.govplos.org Subsequently, this intermediate is oxidized by the remaining this compound to the final nitrophenol product. nih.govplos.org This nitrosation-oxidation pathway is a well-documented mechanism for the nitration of phenols in dilute this compound solutions, with concentrations as low as 3%. nih.govplos.org

Some research suggests that even in dilute solutions, the nitronium ion (NO₂⁺) might still be the active nitrating agent, formed in low concentrations within the readily oxidizable medium of a phenol. pw.edu.pl However, the involvement of nitrosation pathways, sometimes catalyzed by nitrous acid impurities, is a significant feature of nitration under these milder conditions. plos.org Studies using ¹⁵N NMR on natural organic matter have confirmed that treatment with this compound can result in both nitration and nitrosation reactions concurrently. plos.org

Interactions of this compound with Metals and Alloys

Passivation Phenomena in this compound Environments

Passivation is a process where a protective, non-reactive layer forms on the surface of a metal, significantly enhancing its corrosion resistance. kingsunmachining.comngl-group.com In the context of this compound, this phenomenon is particularly important for metals like stainless steel, aluminum, and chromium. wikipedia.orgbssa.org.uk

The mechanism of passivation in this compound involves the formation of a thin, stable oxide layer on the metal's surface. besttechnologyinc.comvitarag.in For stainless steel, the strong oxidizing power of this compound facilitates the removal of free iron and other contaminants from the surface. besttechnologyinc.comsolenis.com This allows the chromium present in the alloy to react with oxygen, forming a dense and highly protective chromium oxide (Cr₂O₃) layer. besttechnologyinc.comsolenis.com This passive film acts as a barrier, preventing further corrosive attack on the underlying metal. vitarag.insolenis.com

Several factors influence the effectiveness of passivation:

Acid Concentration: The concentration of this compound is a critical parameter. Typical passivation concentrations range from 20% to 50% by volume. wikipedia.orgkingsunmachining.com While a certain concentration is necessary to effectively remove contaminants and form the passive layer, excessively high concentrations can lead to etching or damage to the metal surface. kingsunmachining.com

Temperature: Temperature also plays a significant role. The passivation process is generally more effective at elevated temperatures, though this needs to be carefully controlled. kingsunmachining.com

Time: The duration of immersion in the this compound bath is another important factor, with typical times ranging from 20 to 30 minutes. besttechnologyinc.com

Alloy Composition: The composition of the metal alloy itself affects its ability to passivate. For example, the chromium content in stainless steel is essential for the formation of the protective oxide layer. solenis.com

In some cases, additives can be used to enhance the passivation process. For instance, sodium dichromate can be added to the this compound bath to promote a more rapid formation of the oxide layer, which is particularly useful for less corrosion-resistant grades of stainless steel. besttechnologyinc.comadvancedplatingtech.com

Corrosion Resistance Evaluation of Materials in this compound

Evaluating the corrosion resistance of materials in this compound is crucial for selecting appropriate materials for industrial applications, especially in environments where this compound is handled at various concentrations and temperatures. bssa.org.uktandfonline.com Several methods are employed to assess this resistance.

Immersion Testing:

A common method is the immersion test , where a sample of the material is submerged in a this compound solution for a specified period. lsfe.com The corrosion rate is then determined by measuring the weight loss of the sample over time. lsfe.com A well-known example is the Huey test (ASTM A262, Practice C) , which involves boiling a specimen in a 65% this compound solution for five 48-hour periods. lsfe.comneonickel.com This test is specifically used to detect the susceptibility of austenitic stainless steels to intergranular attack. isgroupe.com

It is important to note that in immersion tests, the accumulation of corrosion products in the acid can accelerate the corrosion rate. researchgate.net Therefore, maintaining a fresh or large volume of the test solution is critical for obtaining accurate results. researchgate.net

Electrochemical Testing:

Electrochemical methods provide a more rapid and detailed evaluation of corrosion behavior. These techniques include:

Potentiodynamic Polarization: This method involves varying the electrical potential of the material sample and measuring the resulting current. It can provide information about the passive range of the material, its corrosion potential, and the passive current density. tandfonline.comresearchgate.net

Electrochemical Impedance Spectroscopy (EIS): EIS measures the impedance of the material's surface to a small AC signal over a range of frequencies. This can be used to evaluate the properties and stability of the passive film formed on the material. researchgate.netscientific.net

Surface Analysis:

After exposure to this compound, the surface of the material can be examined using various microscopic techniques to observe any signs of corrosion, such as pitting or intergranular attack. scientific.net

The results of these evaluations are often presented in the form of iso-corrosion diagrams, which show the corrosion rate of a material as a function of both this compound concentration and temperature. bssa.org.uk These diagrams are valuable tools for material selection in this compound service.

Factors Affecting Corrosion Resistance:

Several factors can influence the corrosion resistance of materials in this compound:

Acid Concentration and Temperature: As a general rule, corrosion rates increase with both acid concentration and temperature. tandfonline.com

Presence of Impurities: The presence of other chemical species, such as chlorides or fluorides, in the this compound can significantly increase corrosion rates, particularly through pitting corrosion. bssa.org.uk

Heat Treatment and Welding: For stainless steels, improper heat treatment or welding can lead to "sensitization," where chromium carbides precipitate at the grain boundaries. This depletes the surrounding area of chromium, making it susceptible to intergranular corrosion in hot, concentrated this compound. bssa.org.uktandfonline.com

Interactive Data Tables

Passivation Methods for Stainless Steel (ASTM A967)

Method	Acid Concentration (by volume)	Other Chemicals	Temperature	Time (minimum)
Nitric 1	20-25%	2.5% Sodium Dichromate (by weight)	120-130°F	20 minutes
Nitric 2	20-45%	None	70-90°F	30 minutes
Nitric 3	20-25%	None	120-140°F	20 minutes
Nitric 4	45-55%	None	120-130°F	30 minutes

Table based on information from ASTM A967 specifications. advancedplatingtech.com

Standard Intergranular Corrosion Tests

Test Name	Test Solution	Duration	Evaluation Method
Huey Test	Boiling 65% this compound	5 periods of 48 hours	Weight loss
Strauss Test	Boiling Copper Sulfate and Sulfuric Acid	Up to 72 hours	Visual examination after bending
Streicher Test	Boiling Ferric Sulfate-Sulfuric Acid	24 to 120 hours	Mass loss

Table compiled from various corrosion testing standards. lsfe.com

Advanced Applications of Nitric Acid in Specialized Industries and Research

Nitric Acid in Semiconductor Manufacturing and Microelectronics

In the microelectronics industry, the drive towards smaller, more powerful components necessitates an obsessive level of cleanliness and chemical purity. alliancechemical.com Electronic grade this compound is a cornerstone chemical in this sector, essential for manufacturing the precision components that power modern technology. alliancechemical.comprecedenceresearch.com Its use is critical in chip fabrication, display technologies, and photovoltaic cells, where even trace impurities can lead to significant defects and reduced yields. alliancechemical.comprecedenceresearch.com The market for this specialized chemical is expanding, driven by the relentless demand for high-performance semiconductors, smartphones, and solar cells. precedenceresearch.com

This compound is also used in combination with other chemicals, such as hydrofluoric acid (HF), in mixed acid etchants to etch silicon. vwr.com As a potent oxidizing agent, it facilitates the oxidation of silicon to silicon dioxide. vwr.com Furthermore, it is used to remove metallic surface contaminants during wafer preparation. google.com These processes help to enhance the surface smoothness and flatness of the wafers, which is crucial for the performance of the final microelectronic device. kingsresearch.com

Solar grade this compound, a highly purified form of the compound, is vital in the manufacturing of high-efficiency photovoltaic (PV) modules. Its primary role is in the cleaning and texturing of silicon wafers, which are the foundational components of solar cells. precedenceresearch.com The texturing process, often an isotropic acidic etch using a solution containing this compound and hydrofluoric acid, creates a microscopic texture on the wafer's surface. saurenergy.comalliancechemical.com This reduces light reflection and enhances light absorption, which in turn boosts the solar panel's efficiency and performance. precedenceresearch.comalliancechemical.com

The quality of the materials used directly impacts the efficiency of solar energy conversion. Using high-purity solar grade this compound ensures that the silicon wafers are free from impurities that could impede performance, leading to more efficient solar energy conversion. As solar panel efficiency becomes increasingly important, manufacturers are relying on higher-purity materials to improve performance and longevity. precedenceresearch.com In some recycling processes for end-of-life solar panels, this compound is also used to dissolve metals like silver to recover the valuable silicon wafers. illinois.edu

The semiconductor industry demands chemicals of exceptionally high purity, as contaminants measured in parts per trillion (ppt) can derail the manufacturing process. kingsresearch.com Electronic grade this compound is produced to meet these stringent requirements, which often exceed the standards for typical reagent-grade chemicals. kingsresearch.comspectrumchemical.com The production of this ultra-high purity acid involves complex purification processes, precise handling, and contamination-free logistics to meet the necessary standards. precedenceresearch.com

There are several purity levels, often referred to as EL grade, VL grade, or Ultra-High Purity, tailored to different applications within electronics manufacturing. precedenceresearch.comglobenewswire.com The EL (electronic level) grade is widely used for its high purity, making it suitable for cleaning silicon wafers and removing residues. precedenceresearch.com As semiconductor device nodes shrink to sizes like sub-5nm, the need for even purer chemicals becomes more critical. precedenceresearch.com Quality control is rigorous, with suppliers providing Certificates of Analysis (COAs) to verify the purity parameters for each batch, ensuring they meet the demanding specifications of the industry. alliancechemical.com

Table 1: Purity Specifications for Electronic Grade this compound (Example) This table provides an example of the maximum allowable impurity levels for a specific type of electronic grade this compound. The values are illustrative and can vary between suppliers and specific grades.

Parameter	Specification (Max Content)
Assay (HNO₃)	69.00 to 70.00 %
Chloride (Cl)	80 ppb
Phosphate (PO₄)	200 ppb
Sulfate (SO₄)	200 ppb
Iron (Fe)	20 ppb
Aluminum (Al)	20.00 ppb
Copper (Cu)	20.00 ppb
Lead (Pb)	20.00 ppb
Nickel (Ni)	20.00 ppb
Sodium (Na)	20.00 ppb
Zinc (Zn)	20.00 ppb

Data sourced from a representative specification sheet for electronic grade this compound. vwr.com

This compound in Advanced Materials Science

In materials science, this compound is a key reagent for the analysis and processing of a wide range of materials. Its ability to selectively corrode or passivate surfaces is leveraged to study material microstructures and to develop novel alloys and coatings with enhanced properties.

Metallographic etching is a crucial technique in materials science used to reveal the microstructure of metals and alloys. numberanalytics.com After a metal sample is polished, it often reflects light uniformly, making its internal features, like grains and phase boundaries, invisible. btu.edu.tr Etching with a chemical solution selectively corrodes the surface, creating contrast that allows these features to be analyzed under a microscope. numberanalytics.combtu.edu.tr

This compound is a primary component in many common etchants. btu.edu.tr One of the most widely used is Nital, a solution of this compound in alcohol (typically ethanol (B145695) or methanol). numberanalytics.combtu.edu.tr Nital is particularly effective for revealing the microstructure of carbon steels, alloy steels, and cast iron, highlighting features such as ferrite (B1171679) grain boundaries. btu.edu.trkemet.co.uk The concentration of this compound in Nital can be adjusted, typically from 1-10%, depending on the specific alloy and the features to be revealed. btu.edu.trkemet.co.uk Other etchants, such as Aqua Regia (a mixture of nitric and hydrochloric acid), are used for more corrosion-resistant alloys like Inconel 625. kemet.co.uk

Table 2: Common this compound-Based Etchants for Microstructure Analysis This interactive table details various etchants containing this compound and their typical applications in metallography.

Etchant Name	Composition	Primary Application
Nital	1-10% this compound in Ethanol or Methanol (B129727)	Revealing microstructure of irons and steels, including ferrite grain boundaries. btu.edu.trkemet.co.uknumberanalytics.com
Aqua Regia	1 part this compound, 3 parts Hydrochloric Acid	Etching noble metals and highly resistant alloys like Inconel 625. kemet.co.uk
Weck's Reagent	45 mL this compound, 10 mL Hydrofluoric Acid, 45 mL Water	Revealing grain boundaries and alpha-beta phase morphology in titanium alloys. kemet.co.uk
Vilella's Reagent	1 part Hydrochloric Acid, 1 part Ethanol, with Picric Acid	Used for samples with ferrite and carbide structures. btu.edu.tr A variation for titanium includes 1 part HCl, 1 part ethanol, and 1 part water. kemet.co.uk
Picral	4g Picric Acid, 100mL Ethanol (sometimes with a few drops of this compound)	Etching steels to differentiate microstructures like pearlite and martensite. A variation for ultra-low carbon steel includes picric acid, this compound, and hydrochloric acid in methanol or ethanol. google.com

This compound plays a significant role in the surface preparation of metals and alloys before the application of protective or functional coatings. researchgate.net For high-strength aluminum alloys used in aerospace, surface conditioning often involves an acidic deoxidizing or "de-smutting" step with this compound. researchgate.net This removes insoluble oxides that may have formed during a prior alkaline cleaning stage. researchgate.net This pretreatment is critical because it alters the surface chemistry, which can influence the adhesion and performance of subsequent conversion coatings. researchgate.net For instance, studies on Al-Cu alloys show that pre-treatment with this compound can lead to an enrichment of copper in the surface region. researchgate.net

In the processing of superalloys, acid pickling with solutions containing this compound is used to remove scale and surface contaminants. asminternational.org For magnesium alloys, acid pickling with a dilute this compound solution is used as a pretreatment before applying a conversion coating to improve corrosion resistance. nih.gov Furthermore, this compound is a common passivating agent for stainless steels. mdpi-res.com Passivation is a process that forms a thin, non-reactive oxide layer on the metal's surface, significantly enhancing its corrosion resistance. mdpi-res.com Recent research has also explored the beneficial effects of adding this compound to sulfuric acid electrolytes for the hard anodizing of aluminum-copper alloys, which can improve the hardness of the resulting oxide coating. mdpi.com

Application in Nanomaterial Synthesis and Functionalization

This compound (HNO₃) is a crucial reagent in the field of nanotechnology, particularly for the synthesis and surface modification of nanomaterials. Its primary role is as an oxidizing agent to purify and functionalize carbon-based nanomaterials like carbon nanotubes (CNTs) and to act as a reagent in the synthesis of inorganic nanoparticles.

The functionalization of CNTs often involves treating them with strong acids, typically a mixture of this compound and sulfuric acid (H₂SO₄). researchgate.netaip.org This acid treatment serves multiple purposes. Firstly, it effectively removes impurities such as amorphous carbon and residual metal catalysts from the raw CNT material. scientific.netnanotechnology.blogresearchgate.net Secondly, the oxidation process introduces oxygen-containing functional groups, most notably carboxylic acid (-COOH) groups, onto the surface and ends of the nanotubes. researchgate.netaip.orgscientific.net

These carboxylic groups are significant as they alter the hydrophobic nature of CNTs, improving their dispersion in water and other organic solvents. aip.org This enhanced solubility is critical for their application in composites and biomedical fields. The functionalization process can be controlled by adjusting reaction parameters such as temperature, time, and the ratio of the acids to achieve the desired level of oxidation without causing significant damage to the nanotube structure. researchgate.netacs.org Research has shown that methods like sonication can be more effective than simple stirring for attaching -COOH groups when using a sulfuric and this compound mixture. aip.org

Beyond carbon nanotubes, this compound is also employed in the synthesis of other nanomaterials. For instance, in the chemical coprecipitation synthesis of maghemite (γ-Fe₂O₃) nanoparticles, this compound acts as an oxidizing agent. nih.gov Studies have demonstrated that varying the concentration of this compound during synthesis affects the resulting nanoparticle characteristics; increasing the acid concentration can lead to smaller particle sizes, lower magnetization, and a more stable nanoparticle suspension. nih.gov

Research Findings on Carbon Nanotube (CNT) Functionalization

Treatment Method	Acid(s) Used	Typical Conditions	Outcome	Source(s)
Acid Oxidation	This compound (HNO₃) & Sulfuric Acid (H₂SO₄)	3:1 ratio (H₂SO₄:HNO₃), sonication, heating (80-120°C) for several hours. researchgate.net	Purification and attachment of carboxylic acid (-COOH) groups to CNT surface, improving dispersion. researchgate.netscientific.net	researchgate.net, scientific.net
Sonication vs. Stirring	HNO₃ and H₂SO₄/HNO₃ mixture	Room temperature.	Sonication with a 3:1 H₂SO₄/HNO₃ mixture was more effective at attaching -COOH groups than stirring. aip.org	aip.org

This compound in Chemical Synthesis and Energetic Materials Research

This compound is a cornerstone of modern chemical synthesis, particularly in the production of nitrogen-containing organic compounds. Its role is central to the manufacture of explosives, polymers, dyes, and pharmaceuticals.

Synthesis of Nitro Compounds and Explosives (e.g., TNT, Nitroglycerin)

The nitration of organic compounds using this compound is the fundamental chemical reaction for producing many well-known explosives. wikipedia.org A mixture of concentrated this compound and sulfuric acid, known as "mixed acid," is typically used. The sulfuric acid acts as a catalyst and a dehydrating agent, absorbing the water formed during the reaction, which would otherwise dilute the this compound and hinder the process. wikipedia.org

Trinitrotoluene (TNT): The industrial production of TNT (C₆H₂(NO₂)₃CH₃) is a multi-step process involving the nitration of toluene. wikipedia.org

Toluene is first nitrated with a mixed acid to produce mononitrotoluene (MNT). wikipedia.org

The MNT is then separated and undergoes further nitration to become dinitrotoluene (DNT). wikipedia.org

In the final step, the DNT is nitrated with a potent mixture of this compound and oleum (B3057394) (fuming sulfuric acid) to yield trinitrotoluene. wikipedia.orgnih.gov

Nitroglycerin: This explosive liquid is a this compound ester, not a true nitro compound, but its synthesis relies on a similar nitration process. Nitroglycerin (C₃H₅N₃O₉) is produced by carefully treating glycerol (B35011) with a 1:1 mixture of concentrated this compound and sulfuric acid. wikipedia.orgnobelprize.org The reaction is highly exothermic and requires strict temperature control to prevent a runaway reaction and explosion. nobelprize.org

Comparison of TNT and Nitroglycerin Synthesis

Feature	Trinitrotoluene (TNT)	Nitroglycerin
Starting Material	Toluene (C₆H₅CH₃) wikipedia.org	Glycerol (C₃H₅(OH)₃) nobelprize.org
Nitrating Agent	Mixture of this compound and sulfuric acid; final step uses oleum. wikipedia.org	Mixture of concentrated this compound and sulfuric acid. wikipedia.org
Chemical Class	Nitro Compound wikipedia.org	Nitrate (B79036) Ester wikipedia.org

| Primary Use | Military and industrial explosive material. geeksforgeeks.orgbyjus.com | Component of dynamite and smokeless powder propellant. wikipedia.orgthechemco.com |

Production of Nitrated Compounds for Dyes, Plastics, and Pharmaceuticals

This compound's utility extends beyond explosives to the synthesis of a vast array of intermediate chemicals. The introduction of the nitro group (–NO₂) via nitration creates versatile precursors for dyes, plastics, and pharmaceuticals. alliancechemical.comtaylorandfrancis.comibisscientific.com

Dyes: Nitrobenzene, one of the most scaled nitration products, is synthesized by nitrating benzene (B151609) with mixed acid. wikipedia.orgnumberanalytics.com It serves as a primary precursor for aniline, a key component in the manufacturing of many synthetic dyes. wikipedia.orgpostapplescientific.com

Plastics: this compound is a key oxidizing agent in the production of adipic acid. wikipedia.org Adipic acid is a major precursor used in the large-scale manufacturing of nylon, a widely used synthetic polymer. wikipedia.org

Other Chemicals: The nitration process is fundamental to creating various specialty organic compounds. wikipedia.org

This compound as a Reagent in Active Pharmaceutical Ingredient (API) Synthesis

In the pharmaceutical industry, this compound serves as a critical reagent for synthesizing the complex molecules that form Active Pharmaceutical Ingredients (APIs). geeksforgeeks.orgibisscientific.com The nitration reaction is an essential step for introducing nitrogen into an organic framework. northindustrial.net

The nitro group is a versatile functional group in organic synthesis. While sometimes present in the final drug molecule, it is more often used as an intermediate handle that can be chemically transformed. A common subsequent reaction is the reduction of the nitro group to an amine group (–NH₂). wikipedia.org This transformation is a foundational step in building many classes of pharmaceutical compounds, as amines are prevalent in drug structures. Therefore, nitration provides a reliable pathway to introduce nitrogen, which is then elaborated into the final, biologically active molecule. wikipedia.orgnorthindustrial.net

Metallurgical Applications of this compound

This compound's powerful oxidizing properties make it invaluable in metallurgy for the cleaning, etching, and, most notably, the refining and purification of precious metals. geeksforgeeks.orgalliancechemical.com

Refining and Purification of Precious Metals (e.g., Gold, Platinum, Silver)

The separation of precious metals from less valuable base metals or from each other often relies on the selective reactivity of this compound. hiseachem.com

Silver (Ag): this compound is highly effective at dissolving silver, a process used to separate it from impurities like copper or from gold. ishor.comfrtmachinery.com911metallurgist.com The silver reacts with this compound to form silver nitrate (AgNO₃), which is soluble in the solution, leaving behind undissolved gold and other impurities. hiseachem.cominstantgoldrefining.com The pure silver can then be recovered from the solution by precipitation. ishor.cominstantgoldrefining.com

Gold (Au): Gold is a noble metal and is resistant to dissolution by pure this compound. alliancechemical.comjewelry-tutorials.com This property is exploited in gold refining, where this compound is used to dissolve less valuable metals like silver and copper that are alloyed with the gold. hiseachem.comalliancechemical.com911metallurgist.com This process, known as parting, increases the purity of the remaining gold. To dissolve gold itself, a more powerful reagent is needed: aqua regia, a mixture of this compound and hydrochloric acid. thechemco.comhiseachem.comkjhil.com

Platinum (Pt): Like gold, platinum is highly resistant to single acids. Its refining and dissolution also require the use of aqua regia. hiseachem.comkjhil.com The mixture of nitric and hydrochloric acid is capable of dissolving platinum, allowing it to be separated from other materials. geeksforgeeks.orghiseachem.com

Role of this compound in Precious Metal Refining

Metal	Interaction with this compound	Refining Process	Key Chemical Product	Source(s)
Silver (Ag)	Dissolves readily.	Silver is dissolved into a this compound solution, separating it from undissolved impurities (e.g., gold). Pure silver is then precipitated.	Silver Nitrate (AgNO₃)	hiseachem.com, ishor.com, frtmachinery.com
Gold (Au)	Does not dissolve.	Used to dissolve base metals (e.g., silver, copper) alloyed with gold. To dissolve gold, it is mixed with hydrochloric acid to form aqua regia.	Gold remains as solid (parting); Gold(III) chloride (in aqua regia)	alliancechemical.com, hiseachem.com, jewelry-tutorials.com

| Platinum (Pt) | Does not dissolve. | Mixed with hydrochloric acid to form aqua regia, which is capable of dissolving platinum. | Platinum chloride (in aqua regia) | hiseachem.com, kjhil.com, geeksforgeeks.org |

Metal Recycling and Recovery Processes Utilizing this compound

This compound is a cornerstone of hydrometallurgical processes for recycling and recovering metals from a wide array of waste materials, including electronic waste (e-waste), spent catalysts, and industrial sludges. Its strong oxidizing nature allows for the selective dissolution of various metals, transforming them into soluble metal nitrates, which can then be separated and purified. alliancechemical.com

Recovery from Electronic Waste

Electronic waste is a significant secondary source of valuable and base metals. This compound is instrumental in the initial leaching stages to separate these metals.

Base Metal Leaching: this compound is highly effective at dissolving base metals like copper, nickel, zinc, lead, and silver, which are often found in large quantities in printed circuit boards (PCBs). alliancechemical.comacs.org This initial step simplifies the subsequent recovery of more precious metals. alliancechemical.com For instance, in one process, computer circuit board scrap was treated with a solution of one part concentrated this compound and two parts water at 70°C for one hour to dissolve base metals and liberate integrated circuit chips. nih.gov

Precious Metal Recovery: While gold and platinum group metals are resistant to pure this compound, the removal of base metals concentrates these precious metals in the solid residue. alliancechemical.comacs.org This residue can then be treated with aqua regia, a mixture of this compound and hydrochloric acid, to dissolve the gold and platinum. alliancechemical.comnih.gov Studies have shown that aqua regia can dissolve a significant amount of gold and copper from PCB residues. preprints.org

Selective Leaching from E-Waste: Research has focused on optimizing leaching conditions to maximize metal recovery. A study on leaching metals from e-waste identified that a pH below 2.5 and a potential greater than 0.6 V are ideal for dissolving copper, silver, and lead using this compound. acs.org Another study optimized the recovery of copper, nickel, and lead from waste PCBs, achieving high dissolution rates with 6 M this compound at 75°C. mdpi.com

Table 1: Optimal Conditions for Metal Recovery from PCBs using this compound

Metal	Optimal this compound Concentration	Temperature	Pulp Density	Time	Recovery Efficiency	Source
Copper (Cu)	6 M	75 °C	100 g/L	60 min	90.58%	mdpi.com
Nickel (Ni)	6 M	75 °C	100 g/L	60 min	96.19%	mdpi.com
Lead (Pb)	6 M	75 °C	100 g/L	60 min	99.72%	mdpi.com

Recovery from Spent Catalysts

Spent catalysts from various industrial processes, such as petroleum refining and automotive catalytic converters, contain valuable metals like platinum, palladium, rhodium, nickel, and lanthanum. This compound is employed in processes to recover these metals.

Platinum Group Metals (PGMs): In this compound production itself, platinum-based catalysts are used. Over time, these catalysts degrade, and the lost platinum and rhodium can be recovered from downstream equipment using chemical extraction methods. srce.hr One procedure reported recovering 38,528.2 g of Platinum, 3,719.5 g of Palladium, and 891.1 g of Rhodium with a purity of at least 99.90%. srce.hr

Nickel Recovery: Spent Ni/Al2O3 catalysts from the fertilizer industry can be leached with this compound to recover nickel as nickel nitrate. accscience.comsemanticscholar.org Research has shown that a 95% leaching efficiency of nickel can be achieved under optimized conditions. accscience.com

Lanthanum Recovery: Spent Fluid Catalytic Cracking (FCC) catalysts are a source of rare earth elements like lanthanum. Studies have demonstrated that this compound can effectively leach lanthanum from these catalysts, which can then be recovered with high purity through processes like oxalate (B1200264) precipitation. mdpi.com

Table 2: Research Findings on Metal Recovery from Spent Catalysts using this compound

Catalyst Type	Metal Recovered	Leaching Agent	Key Finding	Source
Spent Ni/Al2O3 Catalyst	Nickel (Ni)	This compound (40% v/v)	Achieved 95% nickel leaching efficiency at 90°C and a solid:liquid ratio of 1:10 g/ml over 5 hours.	accscience.com
Spent FCC Catalyst	Lanthanum (La)	This compound (~5 M)	This compound completely leached lanthanum, which was then recovered as a high-purity (>98% w/w) solid.	mdpi.com
Platinum-based Catalyst Gauzes	Platinum (Pt), Palladium (Pd), Rhodium (Rh)	Chemical Solid-Liquid Extraction	Successfully recovered significant masses of Pt, Pd, and Rh with a minimum purity of 99.90%.	srce.hr

Acid Regeneration and Recycling

A critical aspect of using this compound in metal recovery is the regeneration and recycling of the spent acid. This not only has economic benefits but also mitigates the environmental impact. europa.eu

Diffusion Dialysis: This technology is used to recover nitric-hydrofluoric acid mixtures from stainless steel pickling solutions. It separates the acid from dissolved metal salts, allowing the acid to be returned to the process bath. acidrecovery.com

Electrodialysis: This membrane filtration process uses an electric field to recycle this compound from waste streams, concentrating it for reuse in pickling processes. This method has been shown to reduce nitrate discharge by 55%. europa.eu

Pyrometallurgical Processes: The PYROMARS process uses hydropyrolysis to regenerate mixed pickling acids (nitric and hydrofluoric) from stainless steel applications, achieving recovery rates of 80% for this compound and 99% for metals. andritz.com

These regeneration techniques are crucial steps toward creating closed-loop systems in metal processing, enhancing sustainability and reducing waste. europa.euelchemy.com

Environmental Chemistry and Atmospheric Interactions of Nitric Acid

Nitric Acid in Atmospheric Chemistry and Acid Deposition

This compound is a major product of the atmospheric oxidation of nitrogen oxides and plays a critical role in the formation of acid rain. catalysis.blogalchemielabs.comnh.gov

This compound is not a primary pollutant; instead, it forms in the atmosphere through the chemical transformation of nitrogen oxides (NOx), which are composed mainly of nitric oxide (NO) and nitrogen dioxide (NO₂). wikipedia.orggy4es.org These precursor gases are emitted from both natural sources, such as lightning, and anthropogenic sources, including the combustion of fossil fuels in vehicles and power plants. gy4es.orgechemi.comquora.com

The primary formation pathways for this compound in the troposphere are:

Daytime Formation: During the day, the principal mechanism for this compound formation is the gas-phase reaction of nitrogen dioxide (NO₂) with the hydroxyl radical (·OH). wikipedia.orgiastate.edu The hydroxyl radical is a highly reactive oxidant formed photochemically in the atmosphere.

Reaction: NO₂ + ·OH (+M) → HNO₃ (+M) wikipedia.org (where M is a third molecule, like N₂ or O₂, that stabilizes the newly formed HNO₃ molecule)

Nighttime Formation: In the absence of sunlight, the daytime pathway ceases. At night, NO₂ first reacts with ozone (O₃) to form the nitrate (B79036) radical (NO₃). wikipedia.org The nitrate radical then reacts with another NO₂ molecule to form dinitrogen pentoxide (N₂O₅). wikipedia.org Finally, N₂O₅ undergoes a heterogeneous reaction with liquid water present in aerosols or cloud droplets to produce this compound. wikipedia.orgmdpi.com

Reactions:

NO₂ + O₃ → NO₃ + O₂ wikipedia.org

NO₃ + NO₂ (+M) → N₂O₅ (+M) wikipedia.org

N₂O₅ + H₂O(l) → 2HNO₃(aq) wikipedia.org

Formation Pathway	Time of Day	Key Reactants	Primary Reaction
Gas-Phase Oxidation	Daytime	Nitrogen Dioxide (NO₂), Hydroxyl Radical (·OH)	NO₂ + ·OH → HNO₃ wikipedia.orgiastate.edu
Heterogeneous Hydrolysis	Nighttime	Nitrogen Dioxide (NO₂), Ozone (O₃), Water (H₂O)	N₂O₅ + H₂O → 2HNO₃ wikipedia.orgmdpi.com

This compound, along with sulfuric acid, is a primary component of acid rain. nh.govgy4es.orgijnrd.org When nitrogen oxides are released into the atmosphere, they are converted into this compound through the reactions described above. nh.gov This this compound dissolves in atmospheric water droplets (e.g., in clouds, fog, or rain) and falls to the Earth as wet deposition, lowering the pH of the precipitation, typically to below 4.5. nh.gov

The environmental impacts of this compound deposition are widespread:

Acidification of Aquatic Ecosystems: Acid rain significantly lowers the pH of lakes, streams, and other water bodies. nh.gov This increased acidity can harm or kill fish and other aquatic organisms. nh.govijnrd.org It can also cause the leaching of heavy metals like aluminum from the soil into the water, which is toxic to many forms of aquatic life. nh.gov

Damage to Forests and Soils: Acid deposition can leach essential nutrients, such as calcium and magnesium, from the soil, reducing soil fertility and harming plant growth. ijnrd.org It can also damage the leaves and needles of trees, making them more susceptible to disease, insects, and cold weather.

Deterioration of Materials: this compound in acid rain can corrode and degrade building materials, including stone (like marble and limestone), metal, and paint on historical monuments and modern structures. ijnrd.org

While the deposition of this compound is traditionally considered a permanent removal pathway for NOx from the atmosphere, research has revealed that it can be recycled back into more reactive nitrogen compounds. researchgate.netconfex.com This process, sometimes called "renoxification," can occur through the photolysis of this compound that has been deposited on various surfaces like ground vegetation or urban films. researchgate.netconfex.com

Studies have shown that this compound on surfaces can undergo photolysis at a rate 1 to 2 orders of magnitude faster than in the gas or aqueous phase. researchgate.net This enhanced photochemical reaction can release nitrous acid (HONO) and other nitrogen oxides (NOx) back into the atmosphere. researchgate.netnih.gov The release of HONO is particularly significant as its photolysis produces hydroxyl radicals (·OH), which can initiate and fuel further photochemical reactions in the atmospheric boundary layer, impacting ozone formation. mdpi.comconfex.com This recycling mechanism suggests that the deposition of this compound is not a final sink but an active component in the atmospheric nitrogen cycle. confex.com

Role of this compound in Acid Rain Formation and Environmental Impact

This compound in Atmospheric New Particle Formation (NPF)

Atmospheric new particle formation is the process by which gas molecules in the atmosphere form stable molecular clusters that can then grow into larger aerosol particles. These particles can eventually act as cloud condensation nuclei (CCN), influencing cloud properties and climate. This compound has been identified as a key player in this process, especially in certain atmospheric conditions. nih.govrsc.org

This compound participates in the initial stages of particle formation by forming molecular clusters with other common atmospheric trace gases, primarily sulfuric acid (H₂SO₄) and ammonia (B1221849) (NH₃). nih.govrsc.org The formation of these clusters is driven by intermolecular forces, such as hydrogen bonding and, in some cases, proton-transfer interactions. nih.govrsc.org

Research indicates a powerful synergy between these three compounds. su.se While any two of the three can nucleate at low temperatures, the combination of this compound, sulfuric acid, and ammonia together can form new particles at rates 10 to 1,000 times faster than the binary sulfuric acid-ammonia system alone. su.se In some mechanisms, this compound acts as a "bridge," helping to connect smaller clusters and facilitate their growth into larger, more stable particles. nih.govrsc.org

The effect of this compound on the rate of new particle formation (nucleation) is highly dependent on atmospheric conditions such as temperature and the concentrations of precursor gases. nih.gov

Temperature: The enhancing effect of this compound is particularly pronounced at lower temperatures. nih.govrsc.org Experiments at the CLOUD chamber at CERN showed that below approximately +5°C, this compound and ammonia can condense onto newly formed particles, accelerating their growth. noaa.gov At even colder temperatures (below -15°C), this compound and ammonia can nucleate directly to form ammonium (B1175870) nitrate particles. noaa.govethz.ch

Precursor Concentrations: this compound's influence is more significant at low sulfuric acid concentrations and high ammonia concentrations. nih.govrsc.org In environments where sulfuric acid is scarce but this compound is abundant, such as the upper troposphere, the ternary nucleation involving this compound, sulfuric acid, and ammonia may be a dominant source of new particles. su.se

Presence of Amines: The presence of amines, such as methylamine (B109427), can further enhance the effect of this compound. One study found that this compound can increase the cluster formation rate of sulfuric acid and methylamine by as much as six orders of magnitude at ambient temperatures (≥ 278.15 K). mdpi.com

Humidity: Hydration also plays a critical role. High humidity (e.g., 100%) can dramatically increase the formation rate of this compound-ammonia and this compound-amine clusters by several orders of magnitude compared to dry conditions. nih.gov

Condition	Influence of this compound on Nucleation Rate
Low Temperature (< +5°C)	Strong enhancement; condensation of HNO₃ and NH₃ onto new particles. noaa.gov
Very Low Temperature (< -15°C)	Direct nucleation of HNO₃ and NH₃ is possible. noaa.govethz.ch
Low Sulfuric Acid Concentration	Significant enhancement of cluster formation rates. nih.govrsc.org
High Ammonia Concentration	Significant enhancement of cluster formation rates. nih.govrsc.org
Presence of Amines (e.g., Methylamine)	Can increase cluster formation rate by several orders of magnitude. mdpi.com
High Relative Humidity	Can dramatically increase cluster formation rates. nih.gov

Contribution of this compound to Aerosol Particle Growth

This compound (HNO₃) is a critical component in the atmosphere that significantly contributes to the growth of aerosol particles, particularly the transformation of newly formed nanoparticles into larger, more stable cloud condensation nuclei (CCN). Its role is most pronounced through two primary pathways: the formation of ammonium nitrate in polluted environments and a rapid ternary nucleation process in the upper troposphere.

The growth of aerosol particles is a crucial step that follows initial particle formation (nucleation). For newly formed particles, typically only a few nanometers in diameter, to survive and influence climate, they must grow rapidly to a larger size (50-100 nm) to avoid being lost through scavenging by larger, pre-existing aerosols. researchgate.net this compound facilitates this critical growth spurt.

Binary System: Ammonium Nitrate Formation

In many atmospheric environments, especially in polluted urban areas, the primary mechanism by which this compound contributes to particle growth is through its reaction with ammonia (NH₃) to form ammonium nitrate (NH₄NO₃). researchgate.net This process is highly dependent on ambient conditions such as temperature, relative humidity, and the concentrations of the precursor gases.

The formation of ammonium nitrate is a reversible phase equilibrium. Gaseous this compound and ammonia combine to form particulate ammonium nitrate, which can then condense onto the surface of existing aerosol particles, increasing their mass and size. This process requires supersaturation of the gaseous precursors with respect to ammonium nitrate. researchgate.netethz.ch Experiments have shown that this mechanism can lead to extremely high growth rates, sometimes exceeding 100 nm per hour, which is significantly faster than growth from the condensation of other compounds like sulfuric acid alone. researchgate.netrsc.org

Several factors heavily influence this growth mechanism:

Temperature: The formation of ammonium nitrate is highly favored at lower temperatures. ethz.chrsc.org As temperatures drop, the equilibrium shifts toward the particulate phase, making the condensation of this compound and ammonia more effective and often irreversible for the limiting vapor. rsc.org Experiments conducted at the CLOUD (Cosmics Leaving Outdoor Droplets) facility at CERN showed that below +5°C, this compound and ammonia can condense onto particles as small as a few nanometers. researchgate.net At temperatures below -15°C, this compound and ammonia can even nucleate directly to form new particles without the need for sulfuric acid. researchgate.netethz.ch

Precursor Concentrations: The rate of growth is directly linked to the available concentrations of gaseous this compound and ammonia. ethz.ch Inhomogeneities in these concentrations, such as those caused by vehicle emissions in cities, can create localized pockets of high supersaturation, leading to short but intense bursts of particle growth. innovationnewsnetwork.comlip.pt

Relative Humidity: Water vapor plays a key role. The presence of water facilitates the formation of aqueous ammonium nitrate on the particle surface. The growth is particularly notable around the deliquescence relative humidity (DRH) of ammonium nitrate (approx. 62% at 25°C), where the solid particle takes up water to form a saturated aqueous solution.

Ternary System: Synergy with Sulfuric Acid and Ammonia

A second, highly efficient mechanism for particle growth involves the synergistic interaction of three components: this compound, sulfuric acid (H₂SO₄), and ammonia. cerncourier.com This ternary system is particularly significant in the cold conditions of the upper troposphere. rsc.orgcerncourier.com

Research from the CLOUD experiment revealed that these three vapors acting together can form and grow new particles at rates 10 to 1,000 times faster than systems with only two of the components, such as the previously recognized sulfuric acid-ammonia pathway. cerncourier.comaip.org In this mechanism, the compounds form stable molecular clusters that rapidly grow, primarily through the continued condensation of the more abundant this compound and ammonia. cerncourier.com This process is a major source of new particles in regions where ammonia is transported to higher altitudes, such as over the Asian monsoon region. cerncourier.com

The tables below summarize the key reaction and research findings related to this compound's role in aerosol growth.

Data Tables

Table 1: Key Chemical Reaction for this compound-Driven Particle Growth

Reactants (Gas Phase)	Product (Particulate Phase)	Atmospheric Significance
This compound (HNO₃) + Ammonia (NH₃)	Ammonium Nitrate (NH₄NO₃)	Dominant growth mechanism in polluted boundary layers, especially at low temperatures. researchgate.net

Table 2: Research Findings on this compound-Driven Aerosol Growth Rates

Study Context	Key Conditions	Observed Particle Growth Rate (GR)	Key Finding	Citation
CLOUD Chamber Experiment	T = -10°C to +5°C, polluted urban simulation	> 100 nm/hr	This compound and ammonia condensation can drive extremely rapid growth, especially at lower temperatures.	researchgate.net
CLOUD Chamber Experiment	T < -15°C, [H₂SO₄] < 5 x 10⁴ cm⁻³	Nucleation observed	Direct particle nucleation from only this compound and ammonia occurs at very low temperatures.	researchgate.net
CLOUD Chamber Experiment	Ternary System: H₂SO₄, HNO₃, NH₃	10-1000 times faster than binary systems	The synergy between the three vapors dramatically accelerates particle formation and growth.	cerncourier.com
Kinetic Modeling Study	Supersaturated NH₃ and HNO₃	Orders of magnitude faster than ambient measurements	Supersaturation, driven by temperature or concentration changes, drastically increases particle survival.	ethz.ch

Table 3: Mentioned Chemical Compounds

Compound Name	Chemical Formula
This compound	HNO₃
Ammonia	NH₃
Ammonium Nitrate	NH₄NO₃
Sulfuric Acid	H₂SO₄

Advanced Analytical Techniques for Nitric Acid Characterization

Spectroscopic and Chromatographic Methods

Spectroscopic methods are widely used for the analysis of this compound and its related species. For instance, techniques like atomic absorption spectroscopy (AAS) and inductively coupled plasma mass spectrometry (ICP-MS) are used for elemental analysis of samples prepared using this compound digestion. ibisscientific.com Chromatographic techniques are also essential for separating and quantifying components in complex mixtures containing this compound.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for this compound Analysis

Electrochemical Analysis

Electrochemical methods provide another avenue for the characterization of this compound. These techniques can be used to measure its concentration and to study its electrochemical behavior, such as its role as a chemical doping agent in electrochemistry. byjus.com

Isotopic Analysis of Nitrates

Isotopic analysis of the nitrogen and oxygen atoms in nitrates provides valuable insights into the sources and transformation processes of nitrogen compounds in the environment. This is particularly important in atmospheric and environmental chemistry for tracing the origins of nitrates in precipitation and aerosols.

Occupational Health and Safety Research Related to Nitric Acid

Acute and Chronic Inhalation Exposure Effects and Mechanisms

Inhalation of nitric acid vapor, mists, or fumes poses a significant occupational hazard, leading to a range of health effects from immediate irritation to long-term respiratory and dental damage. The severity of these effects is contingent upon the concentration of this compound and the duration of exposure. www.gov.uk

Respiratory Tract Irritation and Delayed Pulmonary Effects (e.g., Bronchopneumonia, Pulmonary Fibrosis)

Acute Exposure: Acute inhalation of this compound can cause immediate irritation to the respiratory tract. nih.gov Symptoms often include a sore throat, cough, chest tightness, and shortness of breath. www.gov.uknj.gov At higher concentrations, more severe reactions can occur. For instance, exposure to approximately 12 ml/m³ (33.7 mg/m³) has been recorded to cause major mucosal irritation to the upper respiratory tract and lungs. www.gov.ukbf3r.de

A critical and dangerous characteristic of this compound inhalation is the potential for delayed-onset pulmonary edema, a condition where fluid accumulates in the lungs. nj.govresearchgate.net This severe reaction can manifest hours or even days after the initial exposure, even if the initial symptoms were mild. www.gov.uknih.gov The progression can lead to acute respiratory distress syndrome (ARDS), which can be fatal. researchgate.netresearchgate.net Following recovery from severe exposure, patients may experience relapses, potentially leading to death from secondary conditions like bronchopneumonia or pulmonary fibrosis. www.gov.uknih.gov

Chronic Exposure: Long-term or repeated exposure to lower concentrations of this compound vapor can lead to chronic respiratory issues. www.gov.uk These conditions include chronic irritation of the respiratory tract, which may develop into chronic bronchitis and airway hyper-reactivity. www.gov.uknj.gov Mists of strong inorganic acids, including this compound, are considered carcinogenic to humans, with the potential to cause laryngeal and possibly lung cancer. www.gov.ukilo.org

Table 1: Respiratory Effects of this compound Inhalation

Exposure Type	Effects and Symptoms
Acute	Ocular and nasal irritation, sore throat, cough, chest tightness, headache, ataxia, confusion. www.gov.uk Severe exposures can lead to delayed pulmonary edema, pneumonitis, and potentially fatal respiratory failure. www.gov.uknih.govcdc.gov
Chronic	Chronic respiratory irritation, bronchitis, airway hyper-reactivity, and potential for laryngeal and lung cancer from strong inorganic acid mists. www.gov.ukilo.org

Effects on Mucous Membranes and Dental Erosion

Mucous Membranes: this compound is corrosive to all tissues it comes into contact with, including mucous membranes. www.gov.uk Upon inhalation, it can cause immediate irritation of the nose and throat. nj.gov The severity of the irritation is dependent on the concentration and duration of exposure. www.gov.uk Direct contact with the eyes can lead to severe burns, corneal ulcers, and potentially permanent vision impairment or blindness. www.gov.ukbf3r.de

Dental Erosion: Chronic or repeated exposure to this compound vapors is a well-documented cause of dental erosion. www.gov.ukcdc.gov The acid can be deposited on the teeth, leading to the decalcification and erosion of tooth enamel. www.gov.uk In some historical industrial cases, dental erosion was noted in workers exposed to nitric and nitrous acid fumes. cdc.gov

Table 2: Effects on Mucous Membranes and Teeth

Affected Area	Effects of this compound Exposure
Mucous Membranes	Irritation of the nose and throat. nj.gov Severe eye irritation, corneal burns, and potential for permanent eye damage. www.gov.ukbf3r.de
Teeth	Erosion of dental enamel due to decalcification from repeated or prolonged exposure to vapors. www.gov.ukilo.org

Systemic Responses to this compound Fume Inhalation

The primary toxic effect of this compound is as a contact irritant, causing adverse effects at the site of exposure. www.gov.uk It is generally considered not to cause systemic toxicity because it is broken down at the point of contact. www.gov.uk However, the inhalation of fumes, which can contain decomposition products like nitrogen oxides, can lead to systemic symptoms. bf3r.de

Symptoms following fume inhalation can include headache, dizziness, confusion, ataxia, nausea, and vomiting. www.gov.uk In severe cases, a drastic fall in blood pressure and coma have been noted. washington.edu It is important to distinguish the direct effects of this compound from its decomposition products like nitric oxide (NO) and nitrogen dioxide (NO₂), which are formed when the acid is exposed to air or organic matter. bf3r.de Inhaled nitric oxide itself has been studied for its systemic effects, including vasodilation in extrapulmonary circulations and impacts on platelet function. atsjournals.orgoup.com However, these are effects of the gas, not the acid itself, though it is a relevant consideration in incidents involving this compound fumes.

Risk Assessment and Management in Laboratory and Industrial Settings

Effective risk assessment and management are crucial to prevent accidents and exposure when working with this compound. This involves implementing strict protocols for handling, storage, and emergency response. washington.eduthesafetymaster.com

Spill Response and Neutralization Protocols for this compound

A robust emergency response plan is essential for any facility handling this compound. thesafetymaster.com In the event of a spill, immediate action is required to contain and neutralize the acid to minimize harm to personnel and the environment. thesafetymaster.comlabproinc.com

Spill Response Steps:

Evacuate and Isolate: The spill area should be immediately cleared of all personnel and isolated to prevent entry. labproinc.comnorthindustrial.net

Containment: Use inert absorbent materials like sand, vermiculite (B1170534), or commercial spill kits to contain the spill and prevent it from spreading. washington.edulabproinc.com

Neutralization: Carefully apply a neutralizing agent. Common neutralizers include sodium bicarbonate, calcium hydroxide, or a soda ash solution. washington.eduthesafetymaster.comnorthindustrial.net The neutralization process should be done cautiously to avoid excessive heat generation or the release of harmful gases. thesafetymaster.com Commercial neutralizing products are available that may include a pH indicator to show when the acid is fully neutralized. amphomag.com

Cleanup and Disposal: Once neutralized, the absorbed material should be collected using appropriate tools (e.g., plastic shovel and dustpan) and placed in a labeled, suitable waste container for disposal according to local regulations. northindustrial.netamphomag.com

Decontamination: The spill area should be thoroughly rinsed with large amounts of water and ventilated. northindustrial.net

Table 3: Common Neutralizing Agents for this compound Spills

Neutralizing Agent	Chemical Formula	Products of Neutralization with this compound
Sodium Bicarbonate	NaHCO₃	Sodium Nitrate (B79036), Water, Carbon Dioxide
Calcium Hydroxide	Ca(OH)₂	Calcium Nitrate, Water northindustrial.net
Calcium Carbonate	CaCO₃	Calcium Nitrate, Water, Carbon Dioxide northindustrial.net
Magnesium Oxide	MgO	Magnesium Nitrate, Water northindustrial.net
Ammonia (B1221849) Solution	NH₄OH	Ammonium (B1175870) Nitrate, Water northindustrial.net

Safe Storage and Handling Practices for this compound

Proper storage and handling procedures are fundamental to preventing this compound incidents. washington.edu

Storage:

Containers: Store this compound in its original, tightly sealed glass containers. washington.eduindustry.gov.au For waste, use pre-labeled, safety-coated glass bottles. washington.edu

Location: The storage area must be cool, dry, well-ventilated, and away from direct sunlight and heat sources. washington.eduwashington.edu Do not store containers at or above eye level. washington.edu

Segregation: this compound is a strong oxidizer and must be segregated from incompatible materials. unm.edu Use secondary containment, such as polypropylene (B1209903) trays, to separate it from other acids. washington.eduwashington.edu It must be stored separately from combustible materials, organic solvents, reducing agents, bases, and metals. washington.eduwashington.edu

Handling:

Ventilation: Always handle this compound in a well-ventilated area, preferably inside a chemical fume hood. washington.eduindustry.gov.au

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat. washington.edulabproinc.com

Dilution: When diluting, always add the acid slowly to water, never the other way around, to avoid a violent exothermic reaction. industry.gov.au

Training: All personnel handling this compound must be trained on its hazards, safe handling procedures, and emergency protocols. washington.eduwashington.edu

Emergency Response Planning and Personnel Training

A robust emergency response plan is critical for any facility handling this compound to mitigate risks and manage incidents effectively. thesafetymaster.com Research and regulatory guidelines emphasize a multi-faceted approach to emergency preparedness, focusing on detailed planning and comprehensive personnel training.

A comprehensive emergency response plan should clearly outline the specific actions to be taken in the event of a this compound spill. absorbentsonline.com Key elements of such a plan include:

Evacuation: Immediate evacuation of the spill vicinity is the primary step to prevent personnel exposure to hazardous fumes and chemical reactions. absorbentsonline.com

Alerting and Communication: Procedures for promptly notifying internal hazardous materials (HazMat) teams and external emergency services are essential. absorbentsonline.comabsorbentsonline.com The plan should also include guidelines for communicating with all affected personnel and, if necessary, the public. absorbentsonline.com

Spill Containment: Before cleanup, containing the spill is crucial to prevent its spread. This involves using appropriate materials like absorbent pads, spill berms, or neutralizing agents to encircle the affected area. absorbentsonline.comharvard.edu

Neutralization: Using suitable alkaline substances, such as sodium bicarbonate or calcium hydroxide, is a critical step to neutralize the acid and prevent further damage. thesafetymaster.comabsorbentsonline.com This process must be performed cautiously to avoid excessive heat generation or the release of harmful gases. thesafetymaster.com

Cleanup and Disposal: After neutralization, absorbent materials like vermiculite or sand can be used to soak up the residue, which must then be disposed of according to regulatory requirements. absorbentsonline.com

Personnel training is a fundamental component of a successful this compound safety program. thesafetymaster.com Training must be comprehensive and conducted regularly to ensure all personnel are prepared for potential emergencies. thesafetymaster.comabsorbentsonline.com Effective training programs, often mandated by bodies like the Occupational Safety and Health Administration (OSHA), should cover: absorbentsonline.com

Hazard Recognition: Educating employees on the physical and chemical properties of this compound, its potential health effects, and the risks of improper handling. absorbentsonline.com

Personal Protective Equipment (PPE): Training on the correct selection, use, inspection, and maintenance of appropriate PPE. absorbentsonline.comabsorbentsonline.com

Spill Response Procedures: Hands-on practice with spill containment, neutralization, and cleanup techniques. absorbentsonline.com

Emergency Protocols: Clear instructions on emergency communication, evacuation routes, and the roles of individuals during an incident. absorbentsonline.com Regular drills and simulations are vital to reinforce these protocols. absorbentsonline.comabsorbentsonline.comq4cdn.com

Institutions often provide specific training modules and standard operating procedure (SOP) templates to ensure readiness. pitt.edupitt.eduwashington.edu For instance, the University of Pittsburgh offers online "this compound Safety" training for all personnel who work with the substance. pitt.edupitt.edu Case studies of past incidents are also used as valuable learning tools, illustrating the severe consequences of negligence and underscoring the necessity of strict safety protocols. thesafetymaster.comttu.edu

Table 1: Key Components of a this compound Emergency Response Plan

Component	Description	Key Actions
Initial Response	Immediate actions upon discovery of a spill.	Evacuate the immediate area. absorbentsonline.com Alert others and prevent entry. harvard.edu
Notification	Informing relevant parties.	Contact internal HazMat team and external emergency services (e.g., Fire Dept.). absorbentsonline.compitt.edu
Containment	Preventing the spread of the acid.	Use chemical-resistant berms, pads, or absorbents to encircle the spill. absorbentsonline.com
Neutralization	Rendering the acid less harmful.	Cautiously apply neutralizing agents like sodium bicarbonate from the edge to the center. thesafetymaster.comduke.edu
Cleanup	Removing the neutralized material.	Absorb the residue with inert materials like vermiculite or sand. absorbentsonline.com
Decontamination	Cleaning the affected area and equipment.	Decontaminate the work area with a soap and water solution. duke.edu

| Waste Disposal | Proper disposal of contaminated materials. | Collect waste in a labeled, sealed, and chemically-compatible container for disposal via the chemical waste program. pitt.eduosu.edu |

Research on Personal Protective Equipment (PPE) Efficacy for this compound

The selection and use of appropriate Personal Protective Equipment (PPE) are paramount in preventing injury from this compound exposure. Research focuses on evaluating the resistance of various materials to this compound to establish clear guidelines for PPE efficacy.

For skin and body protection, chemical-resistant gloves and clothing are essential. absorbentsonline.comnih.gov Material choice is critical, as studies show significant variability in performance. Nitrile gloves, commonly used in laboratories, are not recommended for concentrated this compound as they can be penetrated in under a minute. dartmouth.eduumd.edu Research indicates that materials like neoprene and butyl rubber offer significantly better protection. pitt.edunj.gov However, it is crucial to consider not just permeation breakthrough time but also degradation. For example, one study showed a glove with a breakthrough time of over 8 hours for 75% this compound became brittle and split within 30 minutes of contact. oup.com Therefore, users must consult manufacturer-specific data for breakthrough times and degradation information. cleartech.caindustry.gov.au

Table 2: Glove Material Breakthrough Times for this compound

Glove Material	This compound Concentration	Breakthrough Time	Reference
Nitrile	Concentrated (>70%)	< 1 minute	umd.edu
Nitrile (Standard, ≥4 mil)	Incidental Drops	Resistant for short periods; must be changed immediately upon contact.	harvard.edu
Neoprene (5 mil)	Not specified	10–30 minutes	duke.edudartmouth.edu
Ansell NeoTouch® (Neoprene)	70%	29 minutes (splash protection)	umd.edu
Butyl Rubber	Not specified	> 8 hours	nj.gov
Neoprene	Not specified	> 8 hours	nj.gov
SilverShield®/4H®	Not specified	> 8 hours	nj.gov

Eye and face protection, such as chemical safety goggles and face shields, are mandatory to protect against splashes. absorbentsonline.comharvard.edu Standard safety glasses with side shields are not considered sufficient. harvard.edu

Respiratory protection is determined by the airborne concentration of this compound, measured in parts per million (ppm). The National Institute for Occupational Safety and Health (NIOSH) provides specific recommendations for respirators based on exposure levels. nj.govcdc.gov For concentrations up to 25 ppm, a supplied-air respirator or a full-facepiece air-purifying respirator (APR) with an acid gas cartridge specific to this compound is recommended. nj.govcleartech.ca For environments exceeding 25 ppm, which is the NIOSH Immediately Dangerous to Life or Health (IDLH) level, a self-contained breathing apparatus (SCBA) with a full facepiece operated in a positive-pressure mode is required. nj.govcdc.gov

Table 3: NIOSH Respirator Recommendations for this compound

Concentration	Required Respirator Type (APF = Assigned Protection Factor)
≤ 25 ppm	Any supplied-air respirator (SAR) operated in a continuous-flow mode (APF = 25). cdc.gov Any air-purifying, full-facepiece respirator (gas mask) with a canister providing protection against this compound (APF = 50). cleartech.ca

Ongoing research and standardized testing, such as ASTM F739, continue to refine PPE recommendations, considering factors like temperature and the specific tasks being performed, which can influence the protective equipment's useful life. oup.comcdc.gov

Future Research Directions and Sustainable Development in Nitric Acid Chemistry

Development of More Energy-Efficient Nitric Acid Production Processes

The traditional Ostwald process for this compound production is energy-intensive. advancedsciencenews.com Current research is geared towards optimizing this process to reduce energy consumption and the associated carbon footprint. advancedsciencenews.comelchemy.com

Key strategies for improving energy efficiency include:

Process Intensification: This involves integrating multiple steps of the production process into a single unit to cut down on capital costs and improve efficiency. numberanalytics.com Techniques like reactive distillation and membrane reactors, which combine reaction and separation, are being explored to reduce energy consumption. numberanalytics.com

Heat Integration and Energy Recovery: this compound production reactions are exothermic, releasing significant energy. phxequip.com Modern plants are designed to maximize the recovery and reuse of this heat, which can power other plant operations, such as heating the air used for ammonia (B1221849) oxidation. phxequip.comnextchem.com

Low-Temperature Catalysts: The development and adoption of catalysts that operate at lower temperatures can significantly decrease the energy demands of the production process. elchemy.com

Alternative Production Routes: Research is underway to explore alternative, less energy-intensive methods for this compound synthesis. These include electrochemical synthesis, which uses electricity to drive the chemical reactions, and biotechnological approaches that utilize microorganisms or enzymes. numberanalytics.comresearchgate.net A plasma electrolytic system has been reported for the selective synthesis of this compound from air under mild conditions, offering a potential alternative to the energy-intensive Ostwald process. acs.org

Oxygen-Enriched Air: Introducing oxygen, a byproduct of sustainable hydrogen and nitrogen production, into the Ostwald process can increase this compound production and reduce nitrogen oxide (NOx) emissions. dlr.de This can also lead to a reduction in compression costs by lowering the amount of inert nitrogen gas in the system. dlr.de

A comparative look at different production pressures reveals their impact on efficiency. Mono-medium pressure plants are more efficient in the oxidation of nitric oxide to nitrogen dioxide because this reaction occurs more quickly at lower temperatures. phxequip.com Dual-pressure processes, which use different pressures for ammonia combustion and absorption, can achieve higher production capacities. phxequip.com

Innovations in Green Chemistry for this compound Applications

Green chemistry principles are being applied to this compound use to minimize environmental impact. elchemy.com This involves preventing waste, using safer solvents, and improving energy efficiency. elchemy.com

Innovations in this area include:

Waste Reduction and Acid Recycling: The use of continuous-flow reactors and acid recovery systems helps to minimize byproducts. elchemy.com For instance, in metal pickling, ion-exchange systems can be used to regenerate spent acid. elchemy.com

Safer Chemical Synthesis: In pharmaceutical and other chemical syntheses, there is a move towards using water or biodegradable solvents to replace more toxic ones. elchemy.com Solid acid catalysts, such as those supported on clays (B1170129) like montmorillonite, are being developed as environmentally benign alternatives to corrosive liquid acids like sulfuric acid in nitration reactions. ias.ac.ingoogle.com

Renewable Feedstocks and Energy: The use of renewable energy sources, such as solar or wind power, to drive production processes is a key goal. marketresearchintellect.com Research is also exploring the use of biomass-based feedstocks as an alternative to traditional sources. numberanalytics.com The concept of "green ammonia," produced using renewable energy, is central to producing "green" this compound and fertilizers. mdpi.com

Electrochemical Synthesis: Electrochemical methods powered by renewable electricity are emerging as a promising low-emission alternative for nitrate (B79036) production. decachem.com These systems can enable decentralized synthesis, reducing the need for high-temperature reactors and significantly lowering energy input and emissions. decachem.com

Advanced Catalysis in this compound-Mediated Reactions

Catalysis is at the heart of improving the efficiency and sustainability of this compound production and its applications. numberanalytics.com

Key advancements in catalysis include:

Improved Catalyst Selectivity: The development of highly selective catalysts, such as platinum-based ones, improves reaction yields and minimizes the need for excess this compound. elchemy.com The traditional Ostwald process utilizes a platinum-rhodium catalyst for the combustion of ammonia. acs.org

Alternative Catalysts: Research is focused on finding alternatives to expensive noble metal catalysts. researchgate.net Oxide catalysts, including perovskite-type oxides, are being investigated as potential replacements. researchgate.net

Catalytic Oxidation of Nitric Oxide: A platinum catalyst on alumina (B75360) has been studied for the catalytic conversion of nitric oxide (NO) to nitrogen dioxide (NO2) at higher concentrations, which has the potential to recover extra energy. acs.org

Catalytic Nitration: N-hydroxyphthalimide (NHPI) has been successfully used to catalyze the nitration of alkanes with this compound under mild conditions. rsc.org This process involves the in-situ generation of nitrogen dioxide and a phthalimide (B116566) N-oxyl radical. rsc.org

Shape-Controlled Synthesis: this compound has been used to mediate the synthesis of silver hierarchical microcrystals, which have shown catalytic activity in the reduction of 4-nitrophenol. rsc.org

Role of this compound in Emerging Technologies and Energy Solutions

This compound is finding new and important roles in a variety of emerging technologies, particularly in the renewable energy sector. businesswire.com

Applications include:

Solar Energy: High-purity "solar grade" this compound is crucial for the manufacturing of high-efficiency solar photovoltaic (PV) modules. pixonenergy.com It is used in the texturing of multicrystalline silicon wafers, a process that enhances the conversion of sunlight into electricity. saurenergy.com The demand for this specialized this compound is expected to grow with the expansion of the solar energy industry. saurenergy.com

Energy Storage: this compound is being explored for its potential in innovative energy storage solutions. alliancechemical.com

Rocket Propellants: Fuming this compound, a highly concentrated form, is used as an oxidizer in hypergolic rocket fuels. marutifinechem.com

Sustainable Fertilizer Production: this compound is a key component in the production of nitrogen-based fertilizers like ammonium (B1175870) nitrate. businesswire.comalliancechemical.com Sustainable practices in this area include capturing and recycling NOx emissions and using efficient catalysts to reduce energy consumption. elchemy.com

Advanced Materials: The use of this compound in advanced materials processing for nanotechnology is a promising future trend. alliancechemical.com

Refinement of Atmospheric Chemistry Models Involving this compound

This compound plays a significant role in atmospheric chemistry, influencing the formation of the ozone layer and secondary aerosols. researchgate.netmdpi.com Accurate modeling of its atmospheric lifecycle is crucial for understanding and predicting air quality and climate effects.

Key areas of research in atmospheric modeling include:

Heterogeneous Chemistry: A primary focus is on the heterogeneous reactions of this compound, particularly its uptake on dust and other aerosol particles. copernicus.org Atmospheric chemistry models are being refined to better represent these complex interactions, which can vary from irreversible to reversible condensation. copernicus.org

Sources and Sinks: Research aims to better quantify the various sources and sinks of atmospheric this compound. mdpi.com This includes its formation from the reaction of nitrogen dioxide with the hydroxyl radical and its removal through aerosolization and deposition. mdpi.com

New Particle Formation: this compound has been shown to affect atmospheric new particle formation, a process that is still not fully understood. acs.org Studies are investigating how this compound, in combination with bases like ammonia and amines, contributes to the formation and growth of atmospheric molecular clusters. rsc.org

Model Validation: Ground-based and satellite measurements of atmospheric this compound are essential for validating and improving the accuracy of atmospheric models. researchgate.net For instance, computer models predicting the formation of this compound from the irradiation of humid air are being validated with experimental data. inl.gov

Surface Interactions: Models are being developed to explicitly include the interactions of this compound with surfaces like soil and vegetation, which can act as reservoirs for deposited species that can be re-emitted into the atmosphere. researchgate.net

Q & A

Basic Research Questions

Q. What are the critical safety protocols when handling nitric acid in laboratory settings?

• Methodological Answer :

• Always use fume hoods to mitigate inhalation risks from NOx vapors .
• Wear PPE: acid-resistant gloves, goggles, and lab coats. This compound causes severe chemical burns, particularly at concentrations >70% .
• Implement emergency protocols: eye wash stations and showers must be accessible. Decontaminate skin immediately with water for 15+ minutes .
• Store this compound in dark, cool conditions to prevent photolytic decomposition, which generates toxic NO2 gas .

Q. How does this compound concentration affect metal dissolution efficiency in sample preparation?

• Methodological Answer :

• For trace metal analysis (e.g., Cu, Zn), dilute this compound (2–6 mL of 65% HNO3) is optimal for microwave-assisted digestion, balancing reaction vigor and safety .
• High concentrations (>65%) may form passivation layers on metals like aluminum, reducing dissolution. Preferential use of mixed acids (e.g., HNO3:HCl for noble metals) avoids this .
• Controlled acid strength (e.g., 4–8 M HNO3) ensures complete dissolution of uranium oxides in radiochemistry applications .

Q. What are the standard methods for determining this compound purity in laboratory-grade reagents?

• Methodological Answer :

• Titration : Use standardized NaOH with phenolphthalein indicator. Purity ≥68% HNO3 corresponds to a density of 1.41 g/cm³ .
• Spectroscopy : ICP-MS detects trace impurities (e.g., Cl⁻, SO4²⁻) at ppb levels. Calibrate against NIST-traceable standards .
• Thermogravimetric Analysis (TGA) : Measures residual water content to confirm azeotropic purity (68% HNO3 at 120°C) .

Advanced Research Questions

Q. How can experimental design optimize this compound usage in microwave-assisted digestions for trace metal analysis?

• Methodological Answer :

• Box-Behnken Design : Optimizes variables (irradiation power, time, acid volume) via response surface methodology. For milk powder digestion, 300–500 W, 16–30 min, and 4 mL HNO3 maximize Cu/Zn recovery (R² > 0.95) .
• Validation : Use spike-recovery tests (85–115% acceptable range) and parallel analysis with certified reference materials (e.g., NIST SRM 1547) .
• Table 1 : Optimization Parameters for Microwave Digestion

Variable	Range	Optimal Value
Irradiation Power	300–500 W	400 W
Digestion Time	16–30 min	23 min
HNO3 Volume	2–6 mL	4 mL
Temperature	80–120°C	100°C

Q. What methodologies address NOx byproduct management during high-temperature this compound reactions?

• Methodological Answer :

• Scrubbing Systems : Alkaline solutions (e.g., NaOH) neutralize NOx emissions. For 1 ton HNO3 production, NOx emission factors range 6–12 kg/ton depending on Ostwald process efficiency .
• Catalytic Reduction : Pt/Rh gauze in Ostwald reactors minimizes NOx by enhancing NH3→NO conversion (95% efficiency at 900°C) .
• Real-Time Monitoring : Chemiluminescence detectors quantify NO/NO2 levels, ensuring compliance with EPA thresholds (<50 ppm) .

Q. How to resolve discrepancies in thermodynamic data for this compound decomposition pathways?

• Methodological Answer :

• Data Reconciliation : Cross-reference NIST-standardized values (e.g., proton affinity = 179.6 kcal/mol ) with computational models (DFT/Gaussian).
• Experimental Validation : Use mass spectrometry to track NO+ (m/z 30) and OH+ (m/z 17) fragments during photodecomposition .
• Table 2 : Key Thermodynamic Properties of HNO3

Property	Value	Method	Reference
Proton Affinity	179.6 kcal/mol	TDEq
Electron Affinity (EA)	0.57 ± 0.15 eV	NBIE
Decomposition ΔH° (25°C)	-34.4 kJ/mol (→ NO2 + H2O)	Calorimetry

Guidelines for Data Reporting

• Metrological Traceability : Use NIST-certified reference materials for calibration .
• Reproducibility : Document HNO3 lot numbers, storage conditions, and digestion parameters (e.g., microwave ramp time) .
• Contradiction Management : Disclose measurement uncertainties (e.g., ±5% for titrations) and validate via interlaboratory comparisons .